Cas no 863990-64-1 (3-(4-methylsulfonylphenyl)benzaldehyde)

• Product Name: 3-(4-methylsulfonylphenyl)benzaldehyde
• CAS No: 863990-64-1
• MF: C₁₄H₁₂O₃S
• MW: 260.308282852173
• CID: 1849750
• PubChem ID: 53425279
• Update Time: 2025-04-21

3-(4-methylsulfonylphenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylsulfonylphenyl)benzaldehyde
• 4'-(methylsulfonyl)-biphenyl-3-carbaldehyde
• 3-(4-METHANESULFONYLPHENYL)BENZALDEHYDE
• CTK5F6589
• AG-H-48412
• 863990-64-1
• DB-347589
• 4'-(Methylsulfonyl)-[1,1'-biphenyl]-3-carbaldehyde
• A1-68870
• DTXSID30698833
• 4'-(Methanesulfonyl)[1,1'-biphenyl]-3-carbaldehyde

• MDL： MFCD17018317
• Inchi： 1S/C14H12O3S/c1-18(16,17)14-7-5-12(6-8-14)13-4-2-3-11(9-13)10-15/h2-10H,1H3
• InChI Key： KZTQKDJPHLAEFT-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1C=CC=C(C=O)C=1)(=O)=O

Computed Properties

• Exact Mass: 260.05100
• Monoisotopic Mass: 260.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6A^2
• XLogP3: 2.2

Experimental Properties

• PSA: 59.59000
• LogP: 3.65040